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Compound of Interest

Compound Name: Diethylamine salicylate

Cat. No.: B109921

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Diethylamine salicylate, including detailed operational and disposal
plans.

Chemical Identifier:

Name: Diethylamine salicylate

CAS Number: 4419-92-5

Molecular Formula: C11H17NO3[1]

Molecular Weight: 211.26 g/mol [1]

Hazard Identification and Classification

Diethylamine salicylate is classified with the following hazards:
o Harmful if swallowed[1]
e Causes skin irritation[1][2]

o Causes serious eye irritation[1][2][3]
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e Harmful if inhaled[1][2]

e May cause respiratory irritation[1][3]
Signal Word: Warning[2][3]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling
Diethylamine salicylate.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[4] A full face shield may also

be necessary.[5]

Protects against splashes and
dust that can cause serious
eye irritation.[1][2][3]

Skin Protection

Chemical-resistant gloves
(e.g., elbow-length PVC
gloves).[5] Fire/flame resistant
and impervious clothing.[4] A
PVC apron is also

recommended.[5]

Prevents skin irritation and
potential absorption.[1][2]
Contaminated clothing should
be removed immediately and

washed before reuse.[2][3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required.[3] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[4]

Protects against inhalation of
harmful dust, mists, or vapors
that can cause respiratory
irritation.[1][3]

Footwear

Non-sparking safety footwear.

[5]

Recommended for large-scale
or continuous use to prevent

static electricity.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Diethylamine salicylate is crucial for minimizing exposure

and ensuring a safe experimental workflow.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][6]
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e Ground all metal parts of equipment to prevent static electricity discharge.[6]
e Use non-sparking tools.[4][7]
2. Donning PPE:

o Follow the proper sequence for donning PPE: clothing, respirator, safety goggles, and then
gloves.

3. Handling the Chemical:

e Avoid the formation of dust and aerosols.[4][7]

e Avoid contact with skin, eyes, and clothing.[3][4]

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2]

o Keep the container tightly closed when not in use.[3][7]

4. Post-Handling:

e Wash hands and any exposed skin thoroughly after handling.[6]
» Remove contaminated clothing carefully to avoid skin contact.[5]

Experimental Workflow for Handling Diethylamine Salicylate
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Caption: Workflow for safely handling Diethylamine salicylate.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Incident

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids apart.

Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[2][3]

Skin Contact

Take off immediately all contaminated clothing.
[6] Wash the affected area with plenty of soap
and water for at least 15 minutes.[3] Seek

medical attention if irritation persists.[2]

Inhalation

Remove the person to fresh air and keep them
at rest in a position comfortable for breathing.[2]
[3] If breathing is irregular or has stopped,
administer artificial respiration.[3] Call a

physician or Poison Control Center immediately.

[4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting.[4][6] Never give anything by mouth to
an unconscious person.[4] Call a doctor or

Poison Control Center immediately.[4]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish.[4] Wear a self-
contained breathing apparatus and chemical

protective clothing.[3]

Accidental Release

Evacuate personnel to a safe area.[4] Avoid
dust formation and breathing vapors.[4] Collect
the spillage in suitable, closed containers for
disposal.[3][4] Use spark-proof tools and

explosion-proof equipment.[4]
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Disposal Plan

Proper disposal of Diethylamine salicylate and its containers is essential to prevent
environmental contamination.

o Waste Disposal: Dispose of contents and containers in accordance with local, regional,
national, and international regulations.[2][3] The chemical should be collected and arranged
for disposal in suitable and closed containers.[4]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not
let the chemical enter drains, soil, or surface water.[3][4] Discharge into the environment
must be avoided.[4] All wastewater should be collected and treated via a wastewater
treatment plant.[3]

o Container Disposal: Handle uncleaned containers as you would the product itself.[8] Do not
cut, drill, grind, or weld on or near containers as they may contain explosive vapors.[5]

Logical Relationship for Disposal

(Diethylamine Salicylate Waste) (Contaminated Containe)

(Collect in Closed, Labeled Containers)

:

Prevent Environmental Release
(Drains, Soil, Water)
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Caption: Disposal plan for Diethylamine salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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